Cas no 1378851-83-2 (3-Hexyl-1,2-oxazol-5-amine)

• Product Name: 3-Hexyl-1,2-oxazol-5-amine
• CAS No: 1378851-83-2
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• MDL: MFCD20703432
• CID: 4595078
• PubChem ID: 99715443
• Update Time: 2025-08-04

3-Hexyl-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-hexyl-1,2-oxazol-5-amine
• Z2065788050
• 3-Hexyl-1,2-oxazol-5-amine

• MDL： MFCD20703432
• Inchi： 1S/C9H16N2O/c1-2-3-4-5-6-8-7-9(10)12-11-8/h7H,2-6,10H2,1H3
• InChI Key： PDQMIPHJIRGIJV-UHFFFAOYSA-N
• SMILES： O1C(=CC(CCCCCC)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 119
• XLogP3: 2.8
• Topological Polar Surface Area: 52

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 297.3±20.0 °C at 760 mmHg
• Flash Point: 133.6±21.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-Hexyl-1,2-oxazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3-Hexyl-1,2-oxazol-5-amine

3-Hexyl-1,2-Oxazol-5-Amine: A Comprehensive Overview

3-Hexyl-1,2-Oxazol-5-Amine (CAS No. 1378851-83-2) is a versatile organic compound belonging to the class of oxazole derivatives. Oxazole compounds are widely studied in various fields of chemistry and biology due to their unique structural properties and potential applications in drug discovery, materials science, and agrochemicals. This compound, in particular, has garnered attention for its role in the development of novel bioactive molecules and its potential as a building block in organic synthesis.

The oxazole ring is a five-membered heterocyclic structure consisting of one oxygen and one nitrogen atom. In 3-Hexyl-1,2-Oxazol-5-Amine, the oxazole ring is substituted with a hexyl group at the 3-position and an amino group at the 5-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further functionalization. Recent studies have explored the use of this compound in the synthesis of bioactive agents targeting various diseases, including cancer and neurodegenerative disorders.

One of the key areas of research involving 3-Hexyl-1,2-Oxazol-5-Amine is its application in medicinal chemistry. Researchers have utilized this compound as a precursor for developing small-molecule inhibitors targeting specific enzymes or receptors. For instance, recent findings suggest that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic purposes. The ability to modify the hexyl chain or introduce additional functional groups at strategic positions further enhances its potential as a lead compound in drug design.

In addition to its medicinal applications, 3-Hexyl-1,2-Oxazol-5-Amine has also been investigated for its role in materials science. The oxazole moiety is known to exhibit interesting electronic properties, making it suitable for applications in organic electronics. Recent studies have explored the use of this compound as a component in semiconducting polymers and organic light-emitting diodes (OLEDs). Its ability to form stable π-conjugated systems makes it a valuable building block for designing advanced materials with tailored electronic properties.

The synthesis of 3-Hexyl-1,2-Oxazol-5-Amine typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the condensation of an aldehyde or ketone with an amine derivative in the presence of an acid catalyst to form the oxazole ring. The substitution pattern can then be modified through subsequent reactions such as alkylation or acylation. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective routes to this compound, reducing production costs and improving scalability.

Another area of interest is the environmental impact and safety profile of 3-Hexyl-1,2-Oxazol-5-Amine. As with any chemical compound intended for large-scale applications, understanding its toxicity and biodegradability is crucial. Preliminary studies indicate that this compound exhibits low acute toxicity in standard assays; however, further research is needed to assess its long-term effects on ecosystems. Efforts are also underway to develop sustainable synthesis routes that minimize waste generation and utilize renewable feedstocks.

In conclusion, 3-Hexyl-1,2-Oxazol-5-Amine (CAS No. 1378851-83-2) stands out as a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, coupled with recent advances in synthetic methodologies and application-driven research, positions it as a key player in modern chemical innovation. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make meaningful contributions to both scientific research and industrial applications.